Cas no 821799-14-8 (Benzonitrile, 3-[(1R)-1-hydroxypropyl]-)
821799-14-8 structure
Product Name:Benzonitrile, 3-[(1R)-1-hydroxypropyl]-
CAS No:821799-14-8
MF:C10H11NO
MW:161.200442552567
CID:696328
PubChem ID:71419733
Update Time:2025-04-19
Benzonitrile, 3-[(1R)-1-hydroxypropyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-[(1R)-1-hydroxypropyl]-
- 3-[(1R)-1-hydroxypropyl]benzonitrile
- 821799-14-8
- DTXSID20838963
-
- Inchi: 1S/C10H11NO/c1-2-10(12)9-5-3-4-8(6-9)7-11/h3-6,10,12H,2H2,1H3/t10-/m1/s1
- InChI Key: JKUICMQUKGWNDE-SNVBAGLBSA-N
- SMILES: O[C@@H](C1C=CC=C(C#N)C=1)CC
Computed Properties
- Exact Mass: 161.084063974g/mol
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44Ų
Benzonitrile, 3-[(1R)-1-hydroxypropyl]- Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
821799-14-8 (Benzonitrile, 3-[(1R)-1-hydroxypropyl]-) Related Products
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